Cas no 27452-38-6 (Quinolinium,8-(acetyloxy)-1-methyl-)
27452-38-6 structure
Product Name:Quinolinium,8-(acetyloxy)-1-methyl-
CAS No:27452-38-6
MF:C12H12NO2
MW:202.229183197021
CID:259511
PubChem ID:842037
Update Time:2025-04-19
Quinolinium,8-(acetyloxy)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,8-(acetyloxy)-1-methyl-
- Quinolinium, 8-(acetyloxy)-1-methyl-
- AKOS000526240
- 27452-38-6
- DTXSID80950135
- BAS 00131485
- 8-(Acetyloxy)-1-methyl-quinolinium
- 8-(ACETYLOXY)-1-METHYLQUINOLIN-1-IUM
-
- Inchi： 1S/C12H12NO2/c1-9(14)15-11-7-3-5-10-6-4-8-13(2)12(10)11/h3-8H,1-2H3/q+1
- InChI Key： DJMBTVQYVRRVEO-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1=CC=CC2=CC=C[N+](C)=C21
Computed Properties
- Exact Mass: 202.08686
- Monoisotopic Mass: 202.086803626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Quinolinium,8-(acetyloxy)-1-methyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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